Cas no 1261890-95-2 (3-(2,3-Difluorophenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2,3-Difluorophenyl)-5-nitrobenzoic acid
• CAS No: 1261890-95-2
• MF: C₁₃H₇F₂NO₄
• MW: 279.195790529251
• MDL: MFCD18320029
• CID: 2761586
• PubChem ID: 53225943
• Update Time: 2025-10-05

3-(2,3-Difluorophenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2',3'-Difluoro-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• AKOS017552762
• MFCD18320029
• DTXSID80689675
• 3-(2,3-Difluorophenyl)-5-nitrobenzoic acid, 95%
• 1261890-95-2
• 3-(2,3-DIFLUOROPHENYL)-5-NITROBENZOIC ACID
• 3-(2,3-Difluorophenyl)-5-nitrobenzoic acid

• MDL： MFCD18320029
• Inchi： 1S/C13H7F2NO4/c14-11-3-1-2-10(12(11)15)7-4-8(13(17)18)6-9(5-7)16(19)20/h1-6H,(H,17,18)
• InChI Key： WOBGBFMLQIACQT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 279.034
• Monoisotopic Mass: 279.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives